Cas no 172748-79-7 (Benzenemethanol, alpha-ethyl-3-fluoro-, (alphaS)- (9CI))

• Product Name: Benzenemethanol, alpha-ethyl-3-fluoro-, (alphaS)- (9CI)
• CAS No: 172748-79-7
• MF: C₉H₁₁FO
• MW: 154.181446313858
• CID: 905704
• PubChem ID: 26597276
• Update Time: 2025-09-19

Benzenemethanol, alpha-ethyl-3-fluoro-, (alphaS)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, alpha-ethyl-3-fluoro-, (alphaS)- (9CI)
• (1S)-1-(3-Fluorophenyl)-1-propanol
• (S)-1-(3-fluorophenyl)propan-1-ol
• EN300-5059962
• (1S)-1-(3-fluorophenyl)propan-1-ol
• 172748-79-7
• AKOS020850317

• Inchi： 1S/C9H11FO/c1-2-9(11)7-4-3-5-8(10)6-7/h3-6,9,11H,2H2,1H3/t9-/m0/s1
• InChI Key： UINJQZXICQEKRH-VIFPVBQESA-N
• SMILES： FC1=CC=CC(=C1)[C@H](CC)O

Computed Properties

• Exact Mass: 154.07943
• Monoisotopic Mass: 154.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• PSA: 20.23
• LogP: 2.26910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes